![molecular formula C14H12ClN3S B1391000 5-chloro-4-methyl-N-(pyridin-4-ylmethyl)benzo[d]thiazol-2-amine CAS No. 1207031-97-7](/img/structure/B1391000.png)
5-chloro-4-methyl-N-(pyridin-4-ylmethyl)benzo[d]thiazol-2-amine
Overview
Description
5-chloro-4-methyl-N-(pyridin-4-ylmethyl)benzo[d]thiazol-2-amine is a chemical compound with the CAS Number: 1207031-97-7 . It is used for pharmaceutical testing . It has been mentioned in the context of GPR119 agonists, which stimulate glucose-dependent insulin release and promote secretion of the incretin GLP-1 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H12ClN3S/c1-9-11(15)2-3-12-13(9)18-14(19-12)17-8-10-4-6-16-7-5-10/h2-7H,8H2,1H3,(H,17,18) . This indicates that the compound has a molecular weight of 289.79 .Its IUPAC name is 5-chloro-4-methyl-N-(pyridin-4-ylmethyl)benzo[d]thiazol-2-amine .
Scientific Research Applications
Pharmaceutical Industry
Benzo[d]thiazol derivatives are crucial in pharmaceuticals, used for treating diseases like epilepsy and tuberculosis. They serve as anticonvulsants, analgesics, anti-diabetics, anticancer, and antiviral agents .
Antitumor Agents
These compounds have been utilized as antitumor agents due to their ability to inhibit the growth of cancer cells. They show promise in the development of new anti-tumor small molecule drugs .
Antimicrobial and Antibacterial Agents
The derivatives exhibit antimicrobial and antibacterial properties, making them valuable in fighting infections caused by various pathogens .
Anti-inflammatory Applications
Some benzo[d]thiazol derivatives have been identified to possess anti-inflammatory effects, which could be beneficial in treating inflammatory disorders .
Antidepressant and Anticonvulsant Effects
Research has shown that certain benzo[d]thiazol derivatives can have potential antidepressant and anticonvulsant effects, which could be useful in treating neurological disorders .
Antioxidant Properties
These compounds have also been tested for their antioxidant properties, which play a role in protecting cells from oxidative stress .
Mechanism of Action
Target of Action
The primary targets of the compound “5-chloro-4-methyl-N-(pyridin-4-ylmethyl)benzo[d]thiazol-2-amine” are currently unknown
Mode of Action
Similar compounds have been found to exhibit anti-inflammatory and analgesic activities . The exact mechanism through which these effects are achieved is still under investigation.
Biochemical Pathways
Based on its reported anti-inflammatory and analgesic activities , it can be hypothesized that it may interact with pathways related to inflammation and pain perception.
Result of Action
It has been reported to exhibit anti-inflammatory and analgesic activities , suggesting that it may modulate cellular processes related to inflammation and pain perception.
properties
IUPAC Name |
5-chloro-4-methyl-N-(pyridin-4-ylmethyl)-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3S/c1-9-11(15)2-3-12-13(9)18-14(19-12)17-8-10-4-6-16-7-5-10/h2-7H,8H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDVDGDJVMNTTRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1N=C(S2)NCC3=CC=NC=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-4-methyl-N-(pyridin-4-ylmethyl)benzo[d]thiazol-2-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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